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Compound of Interest

Compound Name: tert-Butyl methylsulfonylcarbamate

Cat. No.: B120951 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the physical and chemical

properties of tert-butyl methyl(methylsulfonyl)carbamate (CAS No. 894351-83-8), a key

intermediate in organic synthesis. This document outlines its core physicochemical properties,

a detailed experimental protocol for its synthesis, and expected analytical data for its

characterization. The information is structured to support researchers in the fields of medicinal

chemistry and drug development in their synthetic endeavors.

Core Physicochemical Properties
Quantitative data for tert-butyl methyl(methylsulfonyl)carbamate is not widely available in peer-

reviewed literature. The following table summarizes key identifiers and predicted

physicochemical properties to guide experimental design.
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Property Value Source

IUPAC Name

tert-butyl

methyl(methylsulfonyl)carbama

te

-

CAS Number 894351-83-8 [BLD Pharm][1]

Molecular Formula C₇H₁₅NO₄S [BLD Pharm][1]

Molecular Weight 209.26 g/mol [BLD Pharm][1]

Physical Form Predicted: Solid or Oil -

Boiling Point
Predicted: 176.6 ± 8.0 °C (for

precursor)
[ChemicalBook][2]

Density
Predicted: 0.937 ± 0.06 g/cm³

(for precursor)
[ChemicalBook][2]

pKa
Predicted: 13.04 ± 0.46 (for

precursor)
[ChemicalBook][2]

Solubility
Predicted: Soluble in DCM,

Methanol
[ChemicalBook][2]

SMILES
O=C(OC(C)(C)C)N(C)S(=O)

(C)=O
[BLD Pharm][1]

Note: Predicted values are computationally generated for the precursor tert-butyl

methylcarbamate where data for the final compound is unavailable, and should be confirmed

by experimental analysis.

Synthesis and Experimental Protocols
The synthesis of tert-butyl methyl(methylsulfonyl)carbamate is a two-step process. The first

step involves the N-Boc protection of methylamine to form the intermediate, tert-butyl

methylcarbamate. The second step is the sulfonylation of this intermediate with

methanesulfonyl chloride.

Logical Synthesis Workflow
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Step 1: N-Boc Protection

Step 2: Sulfonylation

Methylamine

tert-Butyl methylcarbamate

Di-tert-butyl dicarbonate
((Boc)₂O)

tert-Butyl methylcarbamateMethanesulfonyl Chloride
(MsCl)

tert-Butyl methyl(methylsulfonyl)carbamate

Base (e.g., Triethylamine)
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Start

Dissolve tert-butyl
methylcarbamate in
anhydrous solvent

Cool to 0 °C

Add anhydrous base
(e.g., Triethylamine)

Slowly add
Methanesulfonyl Chloride

Stir at room temperature

Monitor by TLC

Incomplete

Aqueous Work-up
(Wash with HCl, NaHCO₃, Brine)

Complete

Dry organic layer
(Na₂SO₄)

Concentrate under
reduced pressure

Purify by Chromatography
or Recrystallization

Characterize Pure Product
(NMR, MS, IR)

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 894351-83-8|tert-Butyl methyl(methylsulfonyl)carbamate|BLD Pharm [bldpharm.com]

2. TERT-BUTYL-N-METHYLCARBAMATE CAS#: 16066-84-5 [m.chemicalbook.com]

To cite this document: BenchChem. [An In-depth Technical Guide to tert-Butyl
Methyl(methylsulfonyl)carbamate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b120951#physical-and-chemical-properties-of-tert-
butyl-methylsulfonylcarbamate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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